Cas no 2228344-61-2 (2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228344-61-2
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6482688
• PubChem ID: 165847361
• Update Time: 2025-10-28

2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine
• 2228344-61-2
• EN300-1821636
• [2-(4-fluoro-3-nitrophenyl)cyclopropyl]methanamine

• Inchi： 1S/C10H11FN2O2/c11-9-2-1-6(4-10(9)13(14)15)8-3-7(8)5-12/h1-2,4,7-8H,3,5,12H2
• InChI Key： DGHVPBCDFCZNIT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C1CC1CN

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2228344-61-2 and Product Name: 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine

The compound with the CAS number 2228344-61-2 and the product name 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluoro group and a nitro group in the aromatic ring, combined with a cyclopropylmethylamine moiety, endows this compound with distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

Recent research in the area of small-molecule drug discovery has highlighted the importance of structural diversity in identifying novel therapeutic agents. The compound 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine exemplifies this principle, as its architecture incorporates elements that are known to enhance binding affinity and selectivity. The fluoro group, in particular, is widely recognized for its ability to modulate metabolic stability and binding interactions, while the nitro group can serve as a pharmacophore or a site for further functionalization. These features make this compound an intriguing subject for studying structure-activity relationships (SAR) in drug design.

In the context of contemporary pharmaceutical research, the cyclopropylmethylamine moiety is of particular interest due to its potential role in influencing both the solubility and bioavailability of drug candidates. The rigid cyclopropyl ring can contribute to better interactions with biological targets, while the amine group provides a site for hydrogen bonding or other non-covalent interactions. This combination of structural elements suggests that 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine could exhibit properties that are advantageous for oral administration or other routes of delivery.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both reactive sites—the fluoro and nitro groups on the aromatic ring, as well as the amine functionality—allows for diverse chemical modifications. For instance, palladium-catalyzed cross-coupling reactions could be employed to introduce additional aryl or heteroaryl groups, while nucleophilic substitution reactions could be used to replace one of these functional groups with another pharmacophore. Such modifications could lead to novel derivatives with enhanced potency or selectivity against specific biological targets.

Current trends in medicinal chemistry emphasize the importance of understanding not only the chemical properties but also the biological activity of small molecules. Computational methods, such as molecular docking and quantum mechanical calculations, are increasingly being used to predict how compounds like 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine will interact with biological targets. These tools can help researchers identify potential lead compounds more efficiently by simulating binding affinities and identifying key interaction points. Preliminary computational studies suggest that this compound may have favorable interactions with enzymes or receptors involved in critical biological pathways.

The synthesis of this compound also presents an opportunity to explore new synthetic strategies that could be applied more broadly in drug development. The cyclopropylmethylamine moiety, for example, can be challenging to introduce into a molecule due to its strained ring structure. However, recent advances in transition-metal catalysis have made it possible to construct such motifs with high efficiency and selectivity. By optimizing synthetic routes, researchers may be able to produce related compounds more readily, accelerating the discovery process.

Another area of interest is the potential application of this compound in addressing unmet medical needs. Given its structural complexity and unique functional groups, it may be particularly useful in targeting diseases that are resistant to existing treatments. For example, cancers often involve mutations that render conventional therapies ineffective, necessitating novel therapeutic approaches. Small molecules like 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine, with their ability to modulate biological pathways through precise structural design, could offer new hope for patients suffering from these conditions.

In conclusion, the compound with CAS number 2228344-61-2 and product name 2-(4-fluoro-3-nitrophenyl)cyclopropylmethanamine represents a significant contribution to pharmaceutical chemistry. Its unique structural features—particularly the combination of a fluoro, a nitro, and an amine group—make it a promising candidate for further exploration in drug discovery. By leveraging modern synthetic methods and computational tools, researchers can optimize its properties and develop novel derivatives with enhanced therapeutic potential. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of medicine's most pressing challenges.